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Compound of Interest

Compound Name: 2-(1-Phenylethyl)phenol

Cat. No.: B7821210

An In-depth Technical Guide to 2-(1-Phenylethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(1-Phenylethyl)phenol, an
ortho-substituted alkylphenol. It details the compound's fundamental chemical and physical
properties, molecular structure, and spectroscopic characteristics. The document outlines
common synthetic methodologies, explores its current and potential applications across various
industries, and discusses its known biological activities. Furthermore, it provides essential
safety, handling, and storage protocols to ensure its proper use in a laboratory and industrial
setting. This guide is intended to be an authoritative resource for professionals in research,
chemical synthesis, and drug development.

Chemical Identity and Core Properties

2-(1-Phenylethyl)phenol is an aromatic organic compound characterized by a phenol ring
substituted at the ortho position with a 1-phenylethyl group.[1] This substitution pattern confers
specific steric and electronic properties that influence its reactivity and potential applications.[1]
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Property Value Source(s)
IUPAC Name 2-(1-phenylethyl)phenol [1112][3]
Molecular Formula C14H140 [L]21[3][4][5][6]
Molecular Weight 198.26 g/mol [11[3]1[5][6]
CAS Number 4237-44-9 [11[2][4][5]

o-(a-Methylbenzyl)phenol, o-
(2-Phenylethyl)phenol, 1-(2-

Synonyms Hydroxyphenyl)-1- [3B1[517]
phenylethane, 2-(alpha-
Methylbenzyl)phenol

Physical Form Liquid [4]

Room Temperature, Sealed in
Storage Temperature N
Dry Conditions

Purity (Typical) 95%

Molecular Structure and Spectroscopic Profile

The structure of 2-(1-Phenylethyl)phenol consists of a biphenyl framework connected by an
ethyl bridge, with a hydroxyl group on one of the phenyl rings.[1] The ortho-substitution creates
significant steric hindrance around the hydroxyl group, which modulates its chemical reactivity
compared to its meta and para isomers.[1]

Caption: 2D structure of 2-(1-Phenylethyl)phenol.

Spectroscopic Data

« Infrared (IR) Spectrum: The IR spectrum is characterized by a broad absorption band
corresponding to the O-H stretching of the phenolic hydroxyl group. Specific data and
spectra are available in the NIST/EPA Gas-Phase Infrared Database.[5]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available and can
be used for structural elucidation and identification.[7]
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Synthesis and Manufacturing

The synthesis of 2-(1-Phenylethyl)phenol is most commonly achieved through the acid-
catalyzed alkylation of phenol.

Primary Synthesis Route: Friedel-Crafts Alkylation

This method involves the reaction of phenol with a suitable alkylating agent, such as 1-
phenylethanol or styrene, in the presence of a Lewis acid or protic acid catalyst.[1] The ortho-
selectivity is influenced by reaction conditions such as temperature and catalyst choice.
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Caption: Generalized workflow for Friedel-Crafts synthesis.

Example Laboratory Protocol (Conceptual)
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o Charging the Reactor: In a suitable reaction vessel equipped with a stirrer, thermometer, and
reflux condenser, charge phenol and an excess of the chosen solvent (e.g., benzene).

o Catalyst Addition: Slowly add a Lewis acid catalyst, such as aluminum chloride (AICI3), while
maintaining a controlled temperature. The use of a Lewis acid polarizes the alkylating agent,
making it a better electrophile to attack the electron-rich phenol ring.

o Reactant Addition: Add 1-phenylethanol dropwise to the mixture. The reaction is typically
exothermic and requires careful temperature control to favor ortho-substitution and prevent
side reactions.

e Reaction: Heat the mixture to the target temperature and maintain for several hours until the
reaction is complete, as monitored by techniques like Thin Layer Chromatography (TLC) or
Gas Chromatography (GC).

e Work-up: Cool the reaction mixture and quench it by slowly adding it to ice-water. This
deactivates the catalyst and separates the aqueous and organic layers.

 Purification: Separate the organic layer, wash it to remove impurities, dry it over an
anhydrous salt (e.g., MgS0Oa4), and concentrate it under reduced pressure. The crude product
is then purified, typically by vacuum distillation or column chromatography, to yield pure 2-(1-
Phenylethyl)phenol.

Applications and Biological Relevance

2-(1-Phenylethyl)phenol serves as a versatile intermediate and additive in several industrial
and research fields.[1]

e Polymer Industry: It can be used as a stabilizer or antioxidant additive in the production of
polymers, enhancing the thermal stability and longevity of the material.[1]

» Pharmaceutical Synthesis: The phenolic structure is a common scaffold in medicinal
chemistry, making it a valuable intermediate for the synthesis of more complex drug
molecules.[1]

o Cosmetics: Due to its antioxidant properties, it has applications as a preservative in cosmetic
formulations to prevent degradation.[1]
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Biological Activities
Research has indicated several potential biological activities for 2-(1-Phenylethyl)phenol,

primarily linked to its phenolic hydroxyl group.

o Antioxidant Properties: The compound can act as a free radical scavenger, which may help

protect against oxidative stress.[1]

o Antimicrobial Activity: Studies have suggested moderate activity against certain strains of

bacteria and fungi.[1]

o Anti-inflammatory Effects: Preliminary research points towards potential anti-inflammatory
properties, though further investigation is required to confirm these effects and understand

the mechanisms.[1]

Safety, Handling, and Storage

Proper handling of 2-(1-Phenylethyl)phenol is crucial to ensure laboratory safety.

GHS Hazard Classification

Pictogram Signal Word Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin
aalt text Warning irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Recommended Handling Procedures

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles

with side shields or a face shield, and a lab coat.[8]

o Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.[8]
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Storage Guidelines

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[8]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention.[8]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.

Conclusion

2-(1-Phenylethyl)phenol is a significant chemical compound with a well-defined molecular
structure and a range of established and potential applications. Its synthesis via Friedel-Crafts
alkylation is a cornerstone of its production, leading to its use as a key intermediate in the
pharmaceutical, cosmetic, and polymer industries. The biological activities, particularly its
antioxidant properties, continue to be an area of active research. Adherence to strict safety and
handling protocols is mandatory for its use. This guide serves as a foundational technical
resource for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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